1-(trifluoromethyl)-1H-imidazole-2-carbaldehyde
Overview
Description
The trifluoromethyl group (-CF3) is a functional group in organic chemistry. It consists of three fluorine atoms attached to a carbon atom . It is often used in pharmaceuticals and agrochemicals due to the enhanced lipophilicity, metabolic stability, and pharmacokinetic properties of organofluorides .
Synthesis Analysis
Trifluoromethyl ketones (TFMKs) are valuable synthetic targets and are used as synthons in the construction of fluorinated pharmacons . Various methods exist to introduce this functionality .
Molecular Structure Analysis
The trifluoromethyl group has a significant electronegativity that is often described as being intermediate between the electronegativities of fluorine and chlorine . The exact molecular structure of “1-(trifluoromethyl)-1H-imidazole-2-carbaldehyde” would need to be determined through computational chemistry or experimental methods.
Chemical Reactions Analysis
Trifluoromethyl groups have been incorporated into organic motifs through transition metal-mediated construction of C(sp3, sp2, and sp)–CF3 bonds via C–H/X bond functionalization or addition processes .
Physical And Chemical Properties Analysis
Trifluoromethyl compounds are known for their enhanced lipophilicity, metabolic stability, and pharmacokinetic properties . The exact physical and chemical properties of “this compound” would need to be determined experimentally.
Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(trifluoromethyl)-1H-imidazole-2-carbaldehyde involves the reaction of 1H-imidazole-2-carbaldehyde with trifluoromethyl iodide in the presence of a base.", "Starting Materials": [ "1H-imidazole-2-carbaldehyde", "trifluoromethyl iodide", "base (e.g. potassium carbonate)" ], "Reaction": [ "To a stirred solution of 1H-imidazole-2-carbaldehyde in a suitable solvent (e.g. DMF), add a base (e.g. potassium carbonate) and trifluoromethyl iodide.", "Heat the reaction mixture at a suitable temperature (e.g. 80-100°C) for a suitable time (e.g. 12-24 hours).", "After completion of the reaction, cool the mixture and quench with water.", "Extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the desired product as a yellow solid." ] } | |
CAS RN |
1554452-65-1 |
Molecular Formula |
C5H3F3N2O |
Molecular Weight |
164.1 |
Purity |
95 |
Origin of Product |
United States |
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